Tert-butyl({2-[(4-iodophenoxy)methyl]-2-propenyl}oxy)dimethylsilane

• Molecular Formula: C16H25IO2Si
• Molecular Weight: 404.36 g/mol
• IUPAC Name: tert-butyl-[2-[(4-iodophenoxy)methyl]prop-2-enoxy]-dimethylsilane
• InChI: InChI=1S/C16H25IO2Si/c1-13(12-19-20(5,6)16(2,3)4)11-18-15-9-7-14(17)8-10-15/h7-10H,1,11-12H2,2-6H3
• InChI Key: COSNXFTZPXVJNH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCC(=C)COC1=CC=C(C=C1)I

Description

Tert-butyl({2-[(4-iodophenoxy)methyl]-2-propenyl}oxy)dimethylsilane is a useful research compound. Its molecular formula is C16H25IO2Si and its molecular weight is 404.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Alkylation of 4-iodophenol with iodide 165 (see Example 2GGG) and K2CO3 as in Example 2GGG above for 6 h, followed by chromatography of the product on silica gel, eluting with petroleum ether (foreruns) and then with 5% CH2Cl2/petroleum ether, gave tert-butyl({2-[(4-iodophenoxy)methyl]-2-propenyl}oxy)dimethylsilane (167) (94%) as an oil; 1H NMR (CDCl3) δ 7.54 (dt, J=8.9, 2.7 Hz, 2H), 6.70 (dt, J=8.9, 2.7 Hz, 2H), 5.25 (d, J=1.0 Hz, 1H), 5.19 (d, J=1.2 Hz, 1H), 4.51 (s, 2H), 4.23 (s, 2H), 0.91 (s, 9H), 0.07 (2 s, 6H); HRFABMS calcd for C16H26H26Si m/z [M+H]+ 405.0747. found 405.0739.